2-[(3-Chlorophenyl)methyl]-6-(3-methoxypropyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 2-[(3-chlorophenyl)methyl]-6-(3-methoxypropyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C21H24ClN5O3/c1-13-14(2)27-17-18(23-20(27)25(13)9-6-10-30-4)24(3)21(29)26(19(17)28)12-15-7-5-8-16(22)11-15/h5,7-8,11H,6,9-10,12H2,1-4H3
• InChI Key: ZTEXKMKUYCLDHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1CCCOC)N(C(=O)N(C3=O)CC4=CC(=CC=C4)Cl)C)C
• Molecular Formula: C21H24ClN5O3
• Molecular Weight: 429.9 g/mol

Description

The description of a compound typically includes its IUPAC name, molecular formula, and structure. The IUPAC name is a systematic way of naming chemical substances and is widely used in scientific literature. The molecular formula provides information about the types and numbers of atoms in a molecule. The structure gives a detailed arrangement of atoms in the molecule.

Synthesis Analysis

The synthesis of a compound involves a series of chemical reactions that lead to the formation of the desired compound from simpler starting materials. The synthesis analysis would involve a detailed study of these reactions, including the conditions under which they occur, the reagents used, and the yield of the product.

Molecular Structure Analysis

Molecular structure analysis involves determining the physical arrangement of atoms in a molecule. This can be done using various spectroscopic techniques like NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and X-ray crystallography.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. This could include reactions with different reagents, under different conditions. The products of these reactions can provide valuable information about the structure and properties of the compound.

Physical And Chemical Properties Analysis

This involves studying the properties of the compound, such as its melting point, boiling point, solubility in various solvents, and stability under various conditions. These properties can provide important information about the compound’s structure and reactivity.

Safety and Hazards

The safety and hazards of a compound are typically determined through laboratory testing. This could involve studying the compound’s toxicity, flammability, and reactivity. Material Safety Data Sheets (MSDS) often provide this information.